Cas no 1342374-16-6 (1H-Pyrazol-3-amine, 1-(2-ethylhexyl)-4-methyl-)

1H-Pyrazol-3-amine, 1-(2-ethylhexyl)-4-methyl- structure

1342374-16-6 structure

Product Name:1H-Pyrazol-3-amine, 1-(2-ethylhexyl)-4-methyl-

CAS No:1342374-16-6

MF:C₁₂H₂₃N₃

MW:209.331122636795

CID:5857544

PubChem ID:64041317

Update Time:2024-01-15

1H-Pyrazol-3-amine, 1-(2-ethylhexyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-3-amine, 1-(2-ethylhexyl)-4-methyl-
- 1-(2-Ethylhexyl)-4-methyl-1h-pyrazol-3-amine
- AKOS013357939
- 1342374-16-6
- CS-0284831
- EN300-804478
- Inchi： 1S/C12H23N3/c1-4-6-7-11(5-2)9-15-8-10(3)12(13)14-15/h8,11H,4-7,9H2,1-3H3,(H2,13,14)
- InChI Key： NDJROHRPBLWWLM-UHFFFAOYSA-N
- SMILES： N1(CC(CC)CCCC)C=C(C)C(N)=N1

Computed Properties

Exact Mass: 209.189197746g/mol
Monoisotopic Mass: 209.189197746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 43.8Å²

Experimental Properties

Density: 1.01±0.1 g/cm3(Predicted)
Boiling Point: 333.9±22.0 °C(Predicted)
pka: 3.90±0.10(Predicted)

1H-Pyrazol-3-amine, 1-(2-ethylhexyl)-4-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-804478-1.0g	1-(2-ethylhexyl)-4-methyl-1H-pyrazol-3-amine	1342374-16-6	95%	1.0g	$842.0	2024-05-21
Enamine	EN300-804478-0.05g	1-(2-ethylhexyl)-4-methyl-1H-pyrazol-3-amine	1342374-16-6	95%	0.05g	$707.0	2024-05-21
Enamine	EN300-804478-0.1g	1-(2-ethylhexyl)-4-methyl-1H-pyrazol-3-amine	1342374-16-6	95%	0.1g	$741.0	2024-05-21
Enamine	EN300-804478-0.25g	1-(2-ethylhexyl)-4-methyl-1H-pyrazol-3-amine	1342374-16-6	95%	0.25g	$774.0	2024-05-21
Enamine	EN300-804478-0.5g	1-(2-ethylhexyl)-4-methyl-1H-pyrazol-3-amine	1342374-16-6	95%	0.5g	$809.0	2024-05-21
Enamine	EN300-804478-2.5g	1-(2-ethylhexyl)-4-methyl-1H-pyrazol-3-amine	1342374-16-6	95%	2.5g	$1650.0	2024-05-21
Enamine	EN300-804478-5.0g	1-(2-ethylhexyl)-4-methyl-1H-pyrazol-3-amine	1342374-16-6	95%	5.0g	$2443.0	2024-05-21
Enamine	EN300-804478-10.0g	1-(2-ethylhexyl)-4-methyl-1H-pyrazol-3-amine	1342374-16-6	95%	10.0g	$3622.0	2024-05-21

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